4-(3,5-Diethylpyrazol-1-yl)phenol

• Molecular Formula: C13H16N2O
• Molecular Weight: 216.28 g/mol
• IUPAC Name: 4-(3,5-diethylpyrazol-1-yl)phenol
• InChI: InChI=1S/C13H16N2O/c1-3-10-9-11(4-2)15(14-10)12-5-7-13(16)8-6-12/h5-9,16H,3-4H2,1-2H3
• InChI Key: XQBWRPABUUWXLV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NN1C2=CC=C(C=C2)O)CC

Description

4-(3,5-Diethylpyrazol-1-yl)phenol is a useful research compound. Its molecular formula is C13H16N2O and its molecular weight is 216.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3,5-diethyl-1-(4-methoxyphenyl)-1H-pyrazole (893 mg, 3.88 mmol) in methylene chloride (50 mL) at −78° C. was added boron tribromide (1.10 mL, 11.63 mmol). The reaction was stirred at −78° C. for 1 hour and at room temperature for an additional 1 hour. The reaction was quenched with saturated sodium bicarbonate. After the aqueous layer was extracted with methylene chloride, the combined organic layers were dried (MgSO4) and concentrated to give the desired product. The reaction was assumed to be quantitative. LC-MS (C13H16N2O calculated 216) m/z 217 (M+H).